1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-[1-(1-methylpyrazol-4-yl)ethylamino]propan-2-ol
• InChI: InChI=1S/C9H17N3O/c1-7(13)4-10-8(2)9-5-11-12(3)6-9/h5-8,10,13H,4H2,1-3H3
• InChI Key: GJKGLYZHOYTOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CN(N=C1)C)O

Description

1-{[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol (CAS 1249643-83-1) is a chemical compound with the molecular formula C9H17N3O and a molecular weight of 183.25 g/mol . This amine and alcohol-functionalized molecule features a 1-methyl-1H-pyrazol-4-yl group, a privileged scaffold in medicinal chemistry known for enhancing physicochemical properties and contributing to diverse biological activities . Its structure offers significant potential for serving as a versatile building block or intermediate in organic and medicinal chemistry synthesis programs. The core pyrazole moiety is a significant heterocyclic system in drug discovery, with over 30 FDA-approved drugs containing this ring system . Pyrazole rings can act as bioisosteres for arenes or other heterocycles, often improving a molecule's lipophilicity, water solubility, and metabolic stability . The specific substitution pattern on the pyrazole ring in this compound, along with its adjacent amino and alcohol functional groups, provides multiple sites for chemical modification and interaction with biological targets, making it a valuable scaffold for constructing more complex molecules for research applications. This compound is intended for research applications as a chemical intermediate or building block. It is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Alkylation of 1-Methyl-1H-Pyrazole

The synthesis often begins with 1-methyl-1H-pyrazole as the core substrate. Alkylation introduces the ethylamino-propanol side chain:

• Reagents : Ethyl bromide or chloroacetone in ethanol/methanol.
• Catalysts : Palladium on carbon (Pd/C) or Raney nickel under hydrogen atmosphere.
• Conditions : Reactions conducted at 25–80°C for 2–24 hours, yielding intermediates like 1-(1-methyl-1H-pyrazol-4-yl)ethanone .

Example Protocol (from):

Step	Reagents/Conditions	Yield
Bromination	Pyridinium tribromide in CH₂Cl₂/EtOH (15°C, 18h)	85%
Alkylation	Ethylcyanoacetate, NH₄OAc, ethanol (reflux, 15h)	41%

Reductive Amination

The amino alcohol moiety is introduced via reductive amination of ketone intermediates:

• Reagents : Sodium triacetoxyborohydride (STAB) or NaBH₄ in ethanol.
• Conditions : Room temperature to 60°C, 4–12 hours.

Critical Data :

• Intermediate : 1-(1-methyl-1H-pyrazol-4-yl)ethanone (prepared via MnO₂ oxidation of 1-(1-methyl-1H-pyrazol-4-yl)ethanol).
• Yield : 63–84% for amine derivatives.

Catalytic Hydrogenation

Final reduction steps employ catalytic hydrogenation to stabilize the amino alcohol group:

• Catalysts : Pd/C or PtO₂ under H₂ (1–3 atm).
• Solvents : Ethanol or THF.

Optimized Parameters :

Parameter	Value
Temperature	25–50°C
Reaction Time	2–6h
Yield	70–89%

Industrial-Scale Production

For large-scale synthesis, continuous flow reactors are preferred:

• Advantages : Enhanced efficiency, reduced side reactions.
• Conditions : Solvent systems (e.g., ethanol/water), inert atmosphere (N₂/Ar).

Structural and Analytical Validation

Post-synthesis characterization includes:

• 1H NMR : Peaks at δ 3.3–3.9 (methylene protons), δ 1.7–2.2 (methyl groups).
• MS (EI) : Molecular ion peak at m/z 183.25.
• Purity : ≥95% via preparative TLC (petroleum ether:ethyl acetate, 3:1).

Challenges and Solutions

• Low Yields in Bromination : Additives like HBr in acetic acid improve selectivity.
• Byproduct Formation : Silica gel chromatography or recrystallization (ethanol/water) enhances purity.

Comparative Analysis of Methods

Method	Yield (%)	Scalability	Key Advantage
Alkylation	41–85	Moderate	Short reaction time
Reductive Amination	63–84	High	High regioselectivity
Catalytic Hydrogenation	70–89	Industrial	Minimal byproducts

Chemical Reactions Analysis

1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group in the propanol moiety can be oxidized to form the corresponding ketone using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can undergo reduction reactions, particularly the reduction of the pyrazole ring, using reducing agents like lithium aluminum hydride.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include strong oxidizing agents for oxidation, reducing agents for reduction, and nucleophiles for substitution reactions. Major products formed from these reactions include the corresponding ketones, reduced pyrazole derivatives, and substituted pyrazole compounds .

Scientific Research Applications

1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs targeting various diseases.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key differences between the target compound and its analogs:

Compound Name	Molecular Formula	Substituents/Functional Groups	Key Properties/Applications	Reference
1-{[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol (Target)	C9H18N3O*	1-Methylpyrazole-4-yl ethylamino, propan-2-ol	Potential intermediate; pyrazole enhances metabolic stability
1-Fluoro-3-[(1-methyl-1H-pyrazol-4-yl)amino]propan-2-ol	C7H12FN3O	Fluorine at C1, pyrazole amino	Higher electronegativity; possible improved solubility
Carvedilol (1-[9H-Carbazol-4-yloxy]-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-ol)	C24H26N2O4	Carbazolyloxy, phenoxyethylamino	Non-selective β-blocker with α1-blocking activity; antihypertensive
1-(1H-Indol-4-yloxy)-3-[(1-methylethyl)amino]propan-2-ol	C14H19N3O2	Indol-4-yloxy, isopropylamino	Adrenolytic and antiarrhythmic activity
1-[4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1H-indol-1-yl]propan-2-ol	C17H25N3O3	Indolyloxy, isopropylamino, hydroxypropoxy	Pharmaceutical impurity; highlights substituent sensitivity

*Inferred molecular formula based on structural analysis.

Key Observations

Pyrazole vs. Pyrazole derivatives are often utilized in medicinal chemistry for their hydrogen-bonding capabilities and resistance to oxidation .

Amino Group Variations: Replacement of the ethylamino group in the target compound with a fluorinated amino group (as in ) introduces electronegativity, which may enhance receptor binding but reduce lipophilicity . Isopropylamino substituents (e.g., in and ) are common in β-blockers, suggesting the target compound could be optimized for adrenergic activity .

Biological Activity: Carvedilol’s dual β/α1-blocking activity is attributed to its carbazole and phenoxyethylamino groups, which are absent in the target compound. This structural difference implies divergent therapeutic profiles . The adrenolytic activity of indole-containing analogs () suggests that pyrazole-based derivatives like the target compound may require further pharmacological evaluation to determine receptor selectivity .

Research Findings and Implications

• Physicochemical Properties : The target compound’s calculated logP (estimated ~1.5–2.0) is lower than carvedilol’s (logP ~3.5), suggesting reduced membrane permeability but improved aqueous solubility .
• Synthetic Challenges: Impurities listed in (e.g., isopropylamino byproducts) indicate that precise control of reaction conditions is critical during synthesis to avoid undesired substitutions .
• Regulatory Considerations : Compounds with similar structures (e.g., ) may require environmental hazard assessments (e.g., H413 for aquatic toxicity) during development .

Biological Activity

1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol is a complex organic compound notable for its unique structure, which includes a pyrazole ring and an amino alcohol moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities and interactions with various molecular targets.

Chemical Structure and Properties

The molecular formula of 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol is C9H17N3O, with a molecular weight of 183.25 g/mol. The presence of the 1-methyl-1H-pyrazol-4-yl group suggests potential interactions with biological macromolecules, which may lead to diverse pharmacological effects.

The biological activity of this compound primarily stems from its ability to interact with specific enzymes and receptors. The mechanism involves:

• Hydrogen Bond Formation : The amino alcohol moiety facilitates hydrogen bonding with active sites on target proteins.
• Receptor Modulation : The pyrazole ring can influence receptor signaling pathways, potentially leading to therapeutic effects.

Biological Activities

Research indicates that compounds containing pyrazole moieties often exhibit a range of biological activities, including:

• Anticancer Activity : Similar pyrazole derivatives have shown promise in inhibiting tumor cell growth. For instance, studies on related compounds demonstrated significant anti-proliferative effects against various cancer cell lines such as A549 and HT-1080, with some derivatives achieving IC50 values in the low micromolar range .
• Anti-inflammatory Effects : Pyrazole derivatives are frequently explored for their anti-inflammatory properties, making them potential candidates for treating inflammatory diseases.

Case Studies and Research Findings

Several studies have evaluated the biological activity of compounds similar to 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol:

Study	Compound	Biological Activity	Findings
	(1-(p-tolyl)-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone	Antitumor	Significant inhibition of tumor cell growth in vitro
	3-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-1-ol	Enzyme Interaction	Potential modulation of enzyme activity through structural interactions
	Various Pyrazole Derivatives	Antibacterial	Demonstrated activity against Gram-positive and Gram-negative bacteria

Synthesis and Derivatives

The synthesis of 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol typically involves multi-step reactions that modify the pyrazole structure to enhance biological activity or create novel derivatives. The synthetic pathway may include:

• Formation of the Pyrazole Ring : Utilizing appropriate precursors to construct the pyrazole framework.
• Amino Alcohol Addition : Introducing the amino alcohol moiety through nucleophilic substitution reactions.

Applications in Medicinal Chemistry

The versatility of 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol suggests various applications in medicinal chemistry, including:

• Drug Development : As a lead compound for developing new therapeutic agents targeting specific diseases.

Q & A

Q. What are the common synthetic routes for 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol, and how can reaction conditions be optimized for higher yield?

The synthesis typically involves sequential steps:

• Pyrazole ring formation : Cyclization of hydrazine derivatives with diketones or via cycloaddition reactions under acidic or basic conditions.
• Alkylation : Introduction of the ethylamino group using alkyl halides or Mitsunobu reactions, with temperature control (40–80°C) to minimize side products .
• Amination : Coupling the alkylated pyrazole with propan-2-ol derivatives via reductive amination (e.g., NaBH₃CN or Pd/C catalysis) .
• Hydroxylation : Oxidation of intermediates followed by reduction to stabilize the alcohol group. Optimization : Use polar aprotic solvents (DMF, DMSO) for amination, catalytic bases (K₂CO₃), and microwave-assisted synthesis to reduce reaction time and improve yield (70–85%) .

Q. What spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

• NMR : ¹H and ¹³C NMR confirm regiochemistry of the pyrazole ring (δ 7.5–8.0 ppm for pyrazole protons) and the propan-2-ol moiety (δ 1.2–1.4 ppm for methyl groups) .
• LC-MS/MS : Validates molecular weight (e.g., [M+H]+ at m/z 224.2) and detects impurities (<0.5%) .
• IR : Identifies hydroxyl (3200–3400 cm⁻¹) and amine (1650–1700 cm⁻¹) functional groups .

Q. How can researchers mitigate solubility issues of this compound in aqueous solutions for biological testing?

• Salt formation : Synthesize hydrochloride salts (e.g., dihydrochloride derivatives) to enhance water solubility .
• Co-solvents : Use DMSO (≤10%) or cyclodextrin-based formulations to stabilize the compound in vitro .
• Prodrug strategies : Esterify the hydroxyl group for improved lipophilicity, followed by enzymatic cleavage in biological systems .

Advanced Research Questions

Q. How does the stereochemistry of 1-{[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}propan-2-ol influence its biological activity, and what methods are used to determine enantiomeric purity?

• The (R)-enantiomer exhibits higher affinity for β-adrenergic receptors in computational docking studies due to spatial alignment with binding pockets .
• Enantiomeric purity : Chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) resolves enantiomers (retention times: 8.2 min for (R), 9.5 min for (S)) .
• Pharmacological validation : In vitro assays (e.g., cAMP modulation in HEK-293 cells) confirm stereospecific activity differences .

Q. What in vitro models have been utilized to study the compound's mechanism of action in cancer therapy?

• Cell line models : Inhibition of A549 (lung cancer) and MCF-7 (breast cancer) proliferation (IC₅₀: 12–18 μM) via PI3K/AKT pathway suppression .
• Enzyme assays : Direct inhibition of histone deacetylases (HDACs) with IC₅₀ values measured via fluorometric substrate cleavage (e.g., HDAC6 IC₅₀ = 0.8 μM) .
• Apoptosis markers : Flow cytometry detects Annexin V/PI staining in treated cells, showing dose-dependent apoptosis induction .

Q. What computational approaches are recommended for predicting the binding affinity of this compound with target enzymes like kinases?

• Molecular docking : AutoDock Vina or Schrödinger Suite to model interactions with kinase ATP-binding pockets (e.g., EGFR kinase; ΔG ≈ -9.2 kcal/mol) .
• MD simulations : GROMACS for 100-ns trajectories to assess stability of ligand-receptor complexes (RMSD < 2.0 Å) .
• QSAR models : Train models using datasets from PubChem BioAssay (AID 1259351) to predict off-target effects .

Data Contradictions and Resolution

• Synthetic yields : BenchChem (excluded source) reports 85% yields, while peer-reviewed studies achieve 70–75% under similar conditions . Researchers should prioritize optimizing catalyst loading (e.g., 5 mol% Pd/C) and solvent systems.
• Biological activity : Some studies report anti-inflammatory effects (COX-2 inhibition), while others emphasize anticancer mechanisms. Context-dependent activity suggests dual targeting, requiring further pathway analysis .